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These application notes provide a comprehensive guide to the delivery of Tat-NR2Baa, an
inactive control peptide, for in vivo studies of brain tissue. Tat-NR2Baa is a critical tool for
researchers investigating the therapeutic potential of its active counterpart, Tat-NR2B9c, a
peptide that disrupts the interaction between the N-methyl-D-aspartate receptor (NMDAR) and
the postsynaptic density protein-95 (PSD-95).[1][2] Due to its sequence similarity with a
double-point mutation that abolishes PSD-95 binding, Tat-NR2Baa serves as an ideal negative
control to ensure the specificity of the observed effects of Tat-NR2B9c.[1][2]

This document outlines the primary methods for delivering Tat-NR2Baa to the brain, including
intravenous and intracerebroventricular injections. Detailed protocols, quantitative data, and
visual diagrams are provided to facilitate experimental design and execution.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the administration of Tat-
peptides in rodent models, derived from studies on the active peptide Tat-NR2B9c, which can
be adapted for the control peptide Tat-NR2Baa.
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Table 1: Recommended Dosage for Intravenous (IV) Administration in Mice

Parameter Value Species Notes Reference

Reduced infarct
Effective Dose 10 nmol/g Mouse volume in a [31[4]
model of stroke.

Did not
) significantly

Ineffective Dose 3 nmol/g Mouse ) [31[4]
reduce infarct
volume.

Administration Administered

1ul/g Mouse ] [3]
Volume over 5 minutes.
Vehicle 0.9% NacCl Rat [5]

Table 2: Parameters for Intracerebroventricular (ICV) Administration in Mice

Parameter Value Species Notes Reference

Maximum

o volume to avoid
Injection Volume

) 1-2 uL Neonatal Mouse increased [1]
(per ventricle) ] )
intracranial
pressure.
Injection Volume L
Up to 10 pL Adult Mouse Bolus injection. [6]

(total)

) ) Slow infusion to
Infusion Rate 1 pL/min Adult Mouse [2]
prevent backflow.

For direct
Needle Gauge 32G Neonatal Mouse o [1]
injection.

Signaling Pathway
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The active peptide Tat-NR2B9c exerts its neuroprotective effects by disrupting the protein-
protein interaction between the NMDA receptor subunit GIuN2B and the scaffolding protein
PSD-95. This uncouples the receptor from downstream neurotoxic signaling pathways.
Specifically, it prevents the activation of neuronal nitric oxide synthase (nNOS) and NADPH
oxidase (NOX2), thereby reducing the production of damaging nitric oxide (NO) and superoxide
radicals. Tat-NR2Baa, lacking the ability to bind PSD-95, should not affect this pathway and
thus serves as an excellent negative control.
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Signaling pathway of Tat-NR2B9c and the role of Tat-NR2Baa.

Experimental Protocols

The following are detailed protocols for the delivery of Tat-NR2Baa to the brain in rodent
models. These protocols are based on established methods for the delivery of similar peptides.

Protocol 1: Intravenous (1V) Tail Vein Injection in Mice
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This method allows for systemic administration of the peptide.

Materials:

Tat-NR2Baa peptide

Sterile 0.9% NacCl (saline)

Insulin syringes (e.g., 29G)

Mouse restrainer

Heating lamp or pad
Procedure:

» Peptide Preparation: Dissolve Tat-NR2Baa in sterile 0.9% NacCl to the desired final
concentration (e.g., for a 10 nmol/g dose in a 25g mouse, prepare a solution that delivers
250 nmol in a 25 pL injection volume).

o Animal Preparation: Place the mouse in a restrainer, leaving the tail exposed. To facilitate
injection, warm the tail using a heating lamp or pad to dilate the lateral tail veins.

« Injection: Locate one of the lateral tail veins. Insert the needle, bevel up, at a shallow angle.
Slowly inject the prepared Tat-NR2Baa solution over a period of 5 minutes.

» Post-injection Monitoring: After injection, withdraw the needle and apply gentle pressure to
the injection site to prevent bleeding. Monitor the animal for any adverse reactions.

Protocol 2: Intracerebroventricular (ICV) Injection in
Adult Mice (Stereotaxic)

This method delivers the peptide directly into the cerebral ventricles, bypassing the blood-brain
barrier.

Materials:

o Tat-NR2Baa peptide
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« Sterile artificial cerebrospinal fluid (aCSF) or saline
 Stereotaxic apparatus

e Anesthetic (e.g., isoflurane)

e Microinjection pump and syringe (e.g., Hamilton syringe)
» Surgical tools (scalpel, drill, etc.)

e Bone wax

e Sutures or wound clips

Procedure:

o Peptide Preparation: Dissolve Tat-NR2Baa in sterile aCSF or saline to the desired
concentration.

e Anesthesia and Stereotaxic Mounting: Anesthetize the mouse and mount it in the stereotaxic
frame. Apply eye lubricant to prevent corneal drying.

e Surgical Procedure:

o

Shave the scalp and clean with an antiseptic solution.

[¢]

Make a midline incision to expose the skull.

[e]

Identify the bregma. Based on a mouse brain atlas, determine the coordinates for the
lateral ventricle (e.g., AP: -0.2 mm, ML: £1.0 mm from bregma).

Drill a small burr hole at the determined coordinates.

[¢]

e Injection:
o Lower the injection needle to the appropriate depth (e.g., DV: -2.5 mm from the dura).

o Infuse the Tat-NR2Baa solution at a slow rate (e.g., 1 uL/min).
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o After the infusion is complete, leave the needle in place for an additional 2-5 minutes to
minimize backflow.[2]

o Slowly withdraw the needle.

o Closure and Recovery:

Seal the burr hole with bone wax.

[e]

o

Suture the scalp incision.

[¢]

Administer post-operative analgesics as per institutional guidelines.

o

Monitor the animal during recovery on a heating pad.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for studying the effects of Tat-
NR2Baa in a brain injury model.
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A generalized experimental workflow for in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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